Cas no 12286-43-0 (Zinc,bis[4-amino-N-(2-thiazolyl-kN3)benzenesulfonamidato-kO]-, (T-4)-)

• Product Name: Zinc,bis[4-amino-N-(2-thiazolyl-kN3)benzenesulfonamidato-kO]-, (T-4)-
• CAS No: 12286-43-0
• MF: C₁₈H₁₆N₆O₄S₄Zn
• MW: 574.026433944702
• CID: 219977
• PubChem ID: 21571
• Update Time: 2025-04-19

Zinc,bis[4-amino-N-(2-thiazolyl-kN3)benzenesulfonamidato-kO]-, (T-4)- Chemical and Physical Properties

Names and Identifiers

• Zinc,bis[4-amino-N-(2-thiazolyl-kN3)benzenesulfonamidato-kO]-, (T-4)-
• Benzenesulfonamide,4-amino-N-2-thiazolyl-, zinc complex
• Zinc sulfathiazole
• Zinc, bis(N1-2-thiazolylsulfanilamidato)-(8CI)
• Zinc, bis(sulfathiazolato)- (6CI)
• Zinc,bis(4-amino-N-2-thiazolylbenzenesulfonamidato-NN,O)-, (T-4)-
• 12286-43-0
• Zinc, bis(4-amino-N-2-thiazolylbenzenesulfonamidato-N(N),O)-, (T-4)-
• Benzenesulfonamide, 4-amino-N-2-thiazolyl-, zinc salt
• UNII-4KCI0QUF9Q
• 4KCI0QUF9Q
• Zinc, bis(N1-2-thiazolylsufanilamidato)-
• (T-4)-Bis(4-amino-N-2-thiazolylbenzenesulfonamidato-N(N),O)zinc

• Inchi： 1S/2C9H8N3O2S2.Zn/c2*10-7-1-3-8(4-2-7)16(13,14)12-9-11-5-6-15-9;/h2*1-6H,10H2;/q2*-1;+2
• InChI Key： BYDMFZFWWZCIFA-UHFFFAOYSA-N
• SMILES： [Zn+2].S(C1C=CC(=CC=1)N)([N-]C1=NC=CS1)(=O)=O.S(C1C=CC(=CC=1)N)([N-]C1=NC=CS1)(=O)=O

Computed Properties

• Exact Mass: 571.940729g/mol
• Monoisotopic Mass: 571.940729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 713
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 221Ų